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Compound of Interest

Compound Name: Bay 367620

CAS No.: 232605-26-4

Cat. No.: B1667811 Get Quote

Executive Summary & Compound Profile
Bay 36-7620 is a potent, selective, non-competitive antagonist and inverse agonist of the

metabotropic glutamate receptor 1 (mGlu1).[1][2][3] Unlike standard laboratory reagents, this

compound is a specific modulator of the Central Nervous System (CNS).[2]

While vendor Safety Data Sheets (SDS) often classify research compounds under generic

"Irritant" categories due to a lack of complete toxicological data, operational safety must be

elevated based on its biological mechanism.[1][2] As a nanomolar-affinity modulator of neural

signaling, Bay 36-7620 should be handled as a High Potency Active Pharmaceutical Ingredient

(HPAPI).[1][2]
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Feature Detail Operational Implication

Mechanism
mGlu1 Inverse Agonist (IC50 =

~160 nM)

Potent CNS activity; strictly

avoid inhalation/absorption.[1]

Physical State Solid (Powder)
High risk of aerosolization

during weighing.[1][2]

Solubility DMSO (~2 mg/mL), Ethanol

DMSO facilitates transdermal

absorption, bypassing the skin

barrier.[1][2]

Stability Store at -20°C

Cold storage containers may

accumulate condensation,

increasing slip/drop risks.[1][2]

Risk Assessment & PPE Strategy
The primary risks associated with Bay 36-7620 are inhalation of particulates during weighing

and transdermal absorption once solubilized, particularly because Dimethyl Sulfoxide (DMSO)

is the standard vehicle.[2] DMSO acts as a carrier solvent, potentially transporting the dissolved

antagonist directly into the bloodstream upon skin contact.[2]
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Protection Zone Recommended Equipment
Scientific Rationale (The
"Why")

Respiratory

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood

Engineering controls are the

primary barrier.[1] N95

respirators alone are

insufficient for nanomolar-

potency powders due to face-

seal leakage.[1]

Dermal (Hands)
Double-Gloving Strategy

(Nitrile)

Outer Glove: 5-8 mil Nitrile

(Chemical resistance).[1][2]

Inner Glove: 4 mil Nitrile

(Inspection layer).[1][2] Note:

Latex is avoided due to

allergen risks, though it offers

fair dexterity.[1][2][4]

Ocular Chemical Splash Goggles

Standard safety glasses have

gaps.[1][2] Goggles prevent

vapor entry and splash contact

with the mucosa.

Body
Tyvek® Lab Coat (Closed

front)

Cotton coats absorb liquids

(DMSO) and hold them against

the skin.[2] Tyvek repels

splashes.[1][2]

Operational Protocols
Phase A: Solid Handling (Weighing & Aliquoting)
Objective: Prevent aerosolization of the dry powder.[2]

Static Control: Place an ionizing bar or anti-static gun inside the weigh station.[1][2] Small

quantities of potent powders are prone to static fly-off, creating invisible contamination.[1][2]

Draft Protection: Use a micro-balance with a draft shield inside the fume hood.[2]
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The "Wet" Wipe Method: Before removing the vial from the hood, wipe the exterior with a

detergent-dampened wipe to remove any invisible powder residue that adhered during the

manufacturing or opening process.[2]

Phase B: Solubilization (The DMSO Factor)
Objective: Mitigate the "Carrier Effect" of DMSO.[2]

Glove Integrity Check: Before handling DMSO, inspect the outer glove for micro-tears.[1][2]

Solvent Addition: Add DMSO slowly down the side of the vial to prevent "puffing" of the

powder.

Change Protocol: If ANY drop of DMSO/Bay 36-7620 solution touches your glove, change

the glove immediately.

Mechanism:[1][2][3][5][6][7][8][9] DMSO permeates thin nitrile rubber in <5 minutes.[1][2]

Once the solvent permeates, it carries the Bay 36-7620 against your skin, where the

DMSO modifies the stratum corneum to allow rapid absorption of the drug.[2]

Visualizing the Safety Workflow
The following diagram outlines the "Stop/Go" decision logic for handling Bay 36-7620.
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Start: Bay 36-7620 Handling

Risk Assessment:
Isolate from CNS Modulator

Determine Physical State

SOLID (Powder)

 Weighing

LIQUID (DMSO Soln)

 Dissolving/Dosing

Engineering Control:
Fume Hood / BSC Required

Weighing Protocol:
1. Anti-static treatment
2. Draft shield active

3. N95 Backup (Optional)

 Solid Workflow

Solubilization Protocol:
1. Double Nitrile Gloves

2. Immediate Change on Splash
3. No Open Transport

 Liquid Workflow

Disposal:
Solid Waste (P-List equivalent)
Liquid Waste (Solvent Stream)
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Caption: Operational decision tree for Bay 36-7620, distinguishing between solid-state aerosol

risks and liquid-state permeation risks.

Emergency & Disposal Procedures
Spill Management

Solid Spill: Do NOT sweep. Cover with a wet paper towel (dampened with water) to prevent

dust generation, then wipe up.[1][2]

Liquid Spill (DMSO): Cover with an absorbent pad immediately.[1][2] Clean the area with

70% ethanol followed by soap and water. Note: Bleach is generally not required for small

molecule inactivation unless specified by local biosafety officers, and can react with some

organics.[2]

Disposal[2][10][11][12]
Classification: Treat as Hazardous Chemical Waste.[1][2]

Segregation: Do not mix with general trash.[1][2] Even trace amounts in a sharps container

can pose risks to downstream waste handlers.[1]

Labeling: Clearly label waste containers: "Contains Bay 36-7620: Potent mGlu1 Antagonist /

CNS Active."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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